Cas no 123598-51-6 (Boronic acid, [3-fluoro-4-(octyloxy)phenyl]-)

• Product Name: Boronic acid, [3-fluoro-4-(octyloxy)phenyl]-
• CAS No: 123598-51-6
• MF: C₁₄H₂₂BFO₃
• MW: 268.132088184357
• CID: 2760111
• PubChem ID: 10611926
• Update Time: 2025-04-21

Boronic acid, [3-fluoro-4-(octyloxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• JPSMNWCMLLSLNL-UHFFFAOYSA-N
• [3-fluoro-4-(octyloxy)phenyl]boronic acid
• starbld0019258
• 3-Fluoro-4-octyloxyphenylboronic acid
• AKOS004115011
• (3-Fluoro-4-(octyloxy)phenyl)boronic acid
• SCHEMBL6657948
• Boronic acid, B-[3-fluoro-4-(octyloxy)phenyl]-
• 3-fluoro-4-octoxyphenyl boronic acid
• 123598-51-6
• DTXSID80442525
• Boronic acid, [3-fluoro-4-(octyloxy)phenyl]-
• 3-fluoro-4-octyloxyphenyl boronic acid
• 3-fluoro-4-octoxyphenylboronic acid

• Inchi： 1S/C14H22BFO3/c1-2-3-4-5-6-7-10-19-14-9-8-12(15(17)18)11-13(14)16/h8-9,11,17-18H,2-7,10H2,1H3
• InChI Key： JPSMNWCMLLSLNL-UHFFFAOYSA-N
• SMILES： FC1C=C(B(O)O)C=CC=1OCCCCCCCC

Computed Properties

• Exact Mass: 268.1646029Da
• Monoisotopic Mass: 268.1646029Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų